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Compound of Interest

Compound Name: Ethylidene diacetate

Cat. No.: B166149 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

handling and disposal of ethylidene diacetate, ensuring operational safety and regulatory

compliance.

Ethylidene diacetate is a combustible liquid that requires careful handling and adherence to

specific disposal protocols to mitigate risks to personnel and the environment.[1] This

document provides a step-by-step guide for its proper disposal, encompassing immediate

safety measures, spill containment, and waste management procedures.

Immediate Safety and Handling Precautions
Before handling ethylidene diacetate, it is imperative to be familiar with its potential hazards.

The compound is known to cause irritation to the eyes, skin, and respiratory tract.[2] Always

handle this chemical in a well-ventilated area, preferably within a fume hood.[2][3]

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent exposure. This

includes:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166.[2]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]
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Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.[2]

Storage: Store ethylidene diacetate in a tightly closed container in a cool, dry, and well-

ventilated area.[2][4] It is crucial to keep it away from heat, sparks, open flames, and other

sources of ignition as it is a combustible liquid.[1][2][4] Incompatible materials such as strong

oxidizing agents should be stored separately.[3][4][5]

Spill and Leak Containment
In the event of a spill or leak, immediate and appropriate action is necessary to prevent the

spread of the chemical and minimize exposure.

Spill Response Protocol:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,

including sparks, open flames, and hot surfaces.[2][4] Use non-sparking tools for cleanup.[2]

[4]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.[2]

Absorb the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.[2]

Collect and Containerize: Carefully sweep or shovel the absorbed material into a suitable,

labeled container for disposal.[1][2]

Decontaminate: Wash the spill area thoroughly.

Avoid Waterways: Prevent the spill from running off into storm sewers and ditches that lead

to waterways.[2]

Disposal Procedures
The disposal of ethylidene diacetate must comply with all federal, state, and local hazardous

waste regulations. Chemical waste generators are responsible for determining if a discarded

chemical is classified as a hazardous waste.[2][5]
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Step-by-Step Disposal Guidance:

Waste Classification: Determine if the ethylidene diacetate waste is hazardous according to

US EPA guidelines found in 40 CFR Parts 261.3.[2] Consult state and local regulations for

any additional requirements.[2] Ethylidene diacetate is not listed under RCRA P-Series or

U-Series.[2]

Containerization: Place the waste in a clearly labeled, sealed, and appropriate container.

Empty containers that previously held ethylidene diacetate may retain product residue and

should be handled as potentially hazardous.[2]

Engage a Licensed Waste Disposal Company: Arrange for the collection and disposal of the

chemical waste through a licensed and approved waste disposal plant.[1]

Documentation: Maintain all necessary records of the disposal process as required by your

institution and local regulations.

Quantitative Data Summary
Property Value Source(s)

Flash Point 68 °C (154.4 °F) [2]

Incompatible Materials
Strong oxidizing agents, acids,

and bases.
[3][4][5]

Extinguishing Media

Water spray, dry chemical,

carbon dioxide, or appropriate

foam.

[1][2]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of ethylidene
diacetate.
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Ethylidene Diacetate Disposal Protocol

Ethylidene Diacetate Waste Generated

Assess for Contamination and Hazards

Is the waste contaminated with other hazardous materials?

Segregate and Characterize Waste Stream

Yes

Package in a Labeled, Sealed Container

No

Consult Safety Data Sheet (SDS) and Local Regulations

Determine if Hazardous Waste (per 40 CFR 261.3)

Dispose as Non-Hazardous Waste (Consult Local Guidelines)

No

Arrange for Pickup by a Licensed Hazardous Waste Contractor

Yes

Maintain Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ethylidene diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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